2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate

• Molecular Formula: C21H33NO3
• Molecular Weight: 347.5 g/mol
• IUPAC Name: 2-morpholin-4-ylethyl 3,5-ditert-butylbenzoate
• InChI: InChI=1S/C21H33NO3/c1-20(2,3)17-13-16(14-18(15-17)21(4,5)6)19(23)25-12-9-22-7-10-24-11-8-22/h13-15H,7-12H2,1-6H3
• InChI Key: NRUFYCOMJUQKFW-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)OCCN2CCOCC2)C(C)(C)C

Description

2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate, also known as MDEB, is a chemical compound that is widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol. MDEB is a versatile compound that has been used in various fields of research, including pharmacology, biochemistry, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate is not fully understood. However, it is believed that 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate acts as a modulator of G protein-coupled receptors (GPCRs). GPCRs are involved in various physiological processes, including regulation of blood pressure, neurotransmission, and immune response. 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate has been shown to bind to specific GPCRs, leading to the activation or inhibition of downstream signaling pathways.
Biochemical and Physiological Effects:
2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate has been shown to have various biochemical and physiological effects. It has been reported to have anxiolytic, antinociceptive, and anti-inflammatory effects. 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate has also been shown to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate has several advantages as a research tool. It is a relatively stable compound that can be easily synthesized in a laboratory setting. It has also been shown to have low toxicity, making it a safe compound to use in experiments. However, 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate has some limitations as well. It has poor water solubility, which can make it difficult to use in aqueous experiments. Additionally, the mechanism of action of 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research involving 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate. One area of research could focus on the development of new therapeutic agents based on the structure of 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate. Another area of research could focus on the identification of new GPCR targets for 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate. Additionally, future research could investigate the potential use of 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate as a tool for studying the role of GPCRs in various physiological processes.
Conclusion:
In conclusion, 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate is a versatile compound that has been extensively used in scientific research. It has unique properties that make it a valuable tool for drug discovery studies and the development of new therapeutic agents. While the mechanism of action of 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate is not fully understood, it has been shown to have various biochemical and physiological effects. Future research could focus on the development of new therapeutic agents based on the structure of 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate and the identification of new GPCR targets for 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate.

Synthesis Methods

2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate can be synthesized by reacting 3,5-ditert-butylbenzoic acid with morpholine and thionyl chloride. The reaction produces 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate as a product. The synthesis of 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate has been extensively used in scientific research due to its unique properties. It is commonly used as a ligand in drug discovery studies, where it is used to identify potential drug targets. 2-(4-Morpholinyl)ethyl 3,5-ditert-butylbenzoate has also been used in the development of new therapeutic agents for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.